2-[(4-fluorobenzyl)thio]acetamide

• IUPAC Name: 2-[(4-fluorophenyl)methylsulfanyl]acetamide
• InChI: InChI=1S/C9H10FNOS/c10-8-3-1-7(2-4-8)5-13-6-9(11)12/h1-4H,5-6H2,(H2,11,12)
• InChI Key: KKSFZJMAYMYNFB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CSCC(=O)N)F
• Molecular Formula: C9H10FNOS
• Molecular Weight: 199.25 g/mol

Description

2-[(4-Fluorobenzyl)thio]acetamide is a sulfur-containing acetamide derivative characterized by a 4-fluorobenzylthio group attached to an acetamide backbone. These compounds often exhibit biological activities such as antimicrobial, antiviral, or anticancer properties due to their ability to interact with enzymes, receptors, or nucleic acids .

Comparison with Similar Compounds

Structural Analogues and Substitution Effects

Compounds sharing the (4-fluorobenzyl)thio-acetamide core but differing in substituents or appended heterocycles demonstrate how structural modifications influence properties.

Table 1: Key Structural Analogues and Their Features

Compound Name	Structural Variation	Biological Activity	Key Reference
2-(2-((4-Fluorobenzyl)thio)thiazol-4-yl)-N-phenylacetamide	Thiazole ring + phenylacetamide	Enhanced binding affinity
N-(3-Chlorophenyl)-2-(2-((4-fluorobenzyl)thio)thiazol-4-yl)acetamide	Chlorophenyl substitution	Antiviral (IC50 < 10 µM)
2-(2-(4-Fluorophenylsulfonamido)thiazol-4-yl)-N-(3-chlorophenyl)acetamide	Sulfonamide group	Antimicrobial
N-(4-Fluorobenzyl)-2-((6-(p-tolyl)triazolo[4,3-b]pyridazin-3-yl)thio)acetamide	Triazole-pyridazine hybrid	Anticancer (hypothesized)

Key Observations :

• Thiazole Derivatives : The addition of a thiazole ring (e.g., in and ) enhances target binding through π-π stacking or hydrogen bonding, often leading to potent antiviral or antimicrobial activity .
• Substituent Effects : Chlorine or fluorine substitutions on aromatic rings (e.g., 3-chlorophenyl in ) improve lipophilicity and membrane penetration, critical for intracellular target engagement.

Physicochemical and Pharmacokinetic Properties

Table 2: Molecular Weight and Functional Group Impact

Compound Name	Molecular Weight (g/mol)	Key Functional Groups	Solubility/Permeability Insights
2-[(4-Fluorobenzyl)thio]acetamide (hypothetical)	~213.26	Acetamide, benzylthio	Moderate solubility due to polar amide group
2-(2-((4-Fluorobenzyl)thio)thiazol-4-yl)-N-(3-methoxyphenethyl)acetamide	416.53	Thiazole, methoxyphenethyl	Reduced solubility, enhanced lipid bilayer penetration
N-(2,6-Difluorobenzyl)-2-(2-((4-fluorobenzyl)thio)thiazol-4-yl)acetamide	408.46	Difluorobenzyl, thiazole	High metabolic stability due to fluorine substitutions

Key Insights :

• Molecular Weight : Larger derivatives (e.g., >400 g/mol) may face challenges in oral bioavailability but benefit from prolonged half-lives .
• Fluorine Substitutions : Fluorine atoms improve metabolic stability and binding affinity through electronegative effects and van der Waals interactions .